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Compound of Interest

Compound Name: Apafant-d8

Cat. No.: B15557386 Get Quote

Introduction

Apafant, also known as WEB 2086, is a potent and specific antagonist of the Platelet-Activating

Factor (PAF) receptor.[1][2][3] PAF is a powerful phospholipid mediator involved in a wide

range of physiological and pathological processes, including platelet aggregation, inflammation,

and anaphylaxis.[4][5] As a PAF receptor antagonist, Apafant is a valuable tool for investigating

the biological roles of PAF and for the development of therapeutics targeting PAF-mediated

diseases. Apafant-d8 is the deuterated form of Apafant, commonly used as an internal

standard in quantitative mass spectrometry-based bioanalytical assays due to its similar

chemical and physical properties to the parent compound, but distinct mass. This application

note provides a detailed protocol for the preparation of Apafant-d8 stock solutions for

experimental use.

Chemical and Physical Properties

A summary of the key quantitative data for Apafant and its deuterated analog is provided in the

table below. Note that the molecular weight of the deuterated form is higher due to the

replacement of eight hydrogen atoms with deuterium.
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Property Apafant Apafant-d8

Synonyms WEB 2086, WEB-2086BS WEB 2086-d8

CAS Number 105219-56-5 1185101-22-7

Molecular Formula C₂₂H₂₂ClN₅O₂S C₂₂H₁₄D₈ClN₅O₂S

Molecular Weight ~455.96 g/mol ~464.01 g/mol

Appearance White to yellow solid Solid powder

Primary Use PAF Receptor Antagonist Internal Standard

Experimental Protocol: Stock Solution Preparation
This protocol details the steps to prepare a 10 mg/mL stock solution of Apafant-d8. The

concentration can be adjusted based on specific experimental needs by modifying the volume

of the solvent.

1. Materials and Equipment

Apafant-d8 solid powder

Dimethyl sulfoxide (DMSO), anhydrous

Microcentrifuge tubes or amber glass vials

Analytical balance

Pipettes and sterile pipette tips

Vortex mixer

Ultrasonic bath (optional, for enhancing solubility)

2. Safety Precautions

Handle Apafant-d8 in a well-ventilated area or a chemical fume hood.
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Wear appropriate personal protective equipment (PPE), including a lab coat, safety glasses,

and gloves.

Refer to the Safety Data Sheet (SDS) for comprehensive safety information.

3. Stock Solution Preparation (10 mg/mL in DMSO)

Weighing: Accurately weigh the desired amount of Apafant-d8 powder using an analytical

balance. For example, to prepare 1 mL of a 10 mg/mL solution, weigh 10 mg of the powder.

Solubilization: Add the weighed Apafant-d8 to a suitable vial. Using a calibrated pipette, add

the calculated volume of DMSO. For 10 mg of powder to make a 10 mg/mL solution, add 1

mL of DMSO.

Dissolution: Cap the vial securely and vortex the mixture thoroughly. If the compound does

not dissolve completely, brief sonication in an ultrasonic bath may be used to facilitate

dissolution. Visually inspect the solution to ensure it is clear and free of particulates.

Aliquoting and Storage: To avoid repeated freeze-thaw cycles, which can degrade the

compound, it is recommended to aliquot the stock solution into smaller, single-use volumes

in microcentrifuge tubes or amber vials.

Storage Conditions: Store the stock solution aliquots at -20°C for short-term storage (up to 1

month) or at -80°C for long-term storage (up to 6 months). When stored as a powder,

Apafant is stable at -20°C for up to 3 years.

4. Preparation of Working Solutions

To prepare a working solution, thaw an aliquot of the stock solution and dilute it to the final

desired concentration using the appropriate experimental buffer or cell culture medium. It is

crucial to ensure the final concentration of DMSO is compatible with the experimental system,

as high concentrations can be toxic to cells.

Visualized Workflow and Signaling Context
The following diagrams illustrate the workflow for preparing the stock solution and the biological

pathway in which Apafant-d8 acts as a research tool.
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Apafant-d8 Stock Solution Workflow
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Caption: Workflow for preparing Apafant-d8 stock solution.
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Simplified PAF Signaling Pathway
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Caption: Apafant-d8 blocks the PAF signaling pathway.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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